BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide: Methyl p-Coumarate vs.
Methyl (4-hydroxyphenyl)propynoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl (4-
Compound Name:
hydroxyphenyl)propynoate

cat. No.: B1339233

A comprehensive analysis of the available scientific data on methyl p-coumarate reveals a
compound with multifaceted biological activities, positioning it as a molecule of interest for
researchers in drug development. In contrast, publicly accessible data on the biological
performance of methyl (4-hydroxyphenyl)propynoate is notably scarce, precluding a direct
comparative assessment at this time.

This guide provides a detailed overview of the chemical properties and biological activities of
methyl p-coumarate, supported by experimental data from various studies. For methyl (4-
hydroxyphenyl)propynoate, the currently available information is presented, highlighting the
significant gaps in our understanding of its biological potential.

I. Chemical Structure and Physicochemical
Properties

A fundamental point of comparison between these two molecules is their chemical structure.
Methyl p-coumarate possesses a propenoate backbone, featuring a double bond, while methyl
(4-hydroxyphenyl)propynoate contains a triple bond in its propynoate chain. This difference
in saturation significantly influences their molecular geometry and electronic properties, which
in turn dictates their biological activity.
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Methyl (4-
Property Methyl p-coumarate
hydroxyphenyl)propynoate
Molecular Formula C10HsO3 C10H1003
Molecular Weight 176.17 g/mol 178.18 g/mol [1][2]
CAS Number 136634-54-3[3][4] 3943-97-3[1][5]
Not specified in available Pale yellow to colorless liquid
Appearance ) .
literature or solid
Methyl 3-(4- Methyl 4-hydroxycinnamate[1]
Synonyms )
hydroxyphenyl)propiolate[3] [6]

Il. Biological Performance of Methyl p-Coumarate

Methyl p-coumarate has been the subject of numerous in vitro and in vivo studies,
demonstrating a range of biological effects.

Anti-melanogenic Activity

Methyl p-coumarate has been identified as an inhibitor of melanin synthesis. It acts by inhibiting
tyrosinase, a key enzyme in the melanin production pathway.

Experimental Data: Tyrosinase Inhibition

ICs0 (Mushroom
Compound ] Reference
Tyrosinase)

Not explicitly quantified in uM,
Methyl p-coumarate o [7]
but noted to inhibit

Ethyl p-coumarate 4.89 pg/mL [8]

Note: Data for ethyl p-coumarate is included for context, as it is a closely related ester.

Anti-inflammatory Activity

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.glpbio.com/methyl-p-coumarate.html
https://pubchem.ncbi.nlm.nih.gov/compound/5319562
https://fluorochem.co.uk/product/F781065/
https://www.chemsrc.com/en/cas/136634-54-3_70296.html
https://www.glpbio.com/methyl-p-coumarate.html
https://www.abmole.com/products/methyl-p-coumarate.html
https://fluorochem.co.uk/product/F781065/
https://www.glpbio.com/methyl-p-coumarate.html
https://www.medchemexpress.com/methyl-p-coumarate.html
https://www.researchgate.net/publication/363025375_Intracellular_oxidation_of_methyl_p-coumarate_is_involved_in_anti-melanogenic_and_cytotoxic_activities_against_melanoma_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7802545/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Studies have shown that methyl p-coumarate exhibits anti-inflammatory properties by
suppressing the secretion of pro-inflammatory cytokines.[6][9] This is achieved through the
inhibition of key signaling pathways such as NF-kB and AP-1.[6][9]

Experimental Data: Inhibition of Pro-inflammatory Cytokines

Concentration

. . Inhibited
Cell Line Stimulant . of Methyl p- Reference
Cytokines
coumarate
Phorbol 12-
] IL-6, IL-8, MCP-
A549 myristate 13- 0-100 pM [6]
1, ICAM-1
acetate (PMA)
Lipopolysacchari ~ TNF-a, IL-1[, IL- N
RAW264.7 Not specified 9]

de (LPS) 6, MCP-1

Antifungal Activity

Methyl p-coumarate has demonstrated inhibitory effects against certain fungal pathogens.

Experimental Data: Antifungal Activity

Concentration of
Fungal Strain Effect Methyl p- Reference
coumarate

Antifungal activity and
Alternaria alternata inhibition of Alternaria 200 pg/mL [6]

rot

Cytotoxic Activity

Methyl p-coumarate has shown cytotoxic effects against various cancer cell lines, suggesting
potential as an anticancer agent.

Experimental Data: Cytotoxicity (ICso values)
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Cell Line ICso Reference

B16 Mouse Melanoma 130 puM (23.2 pg/mL) [7]

lll. Biological Performance of Methyl (4-
hydroxyphenyl)propynoate

As of the latest review of scientific literature, there is a significant lack of published
experimental data regarding the biological activities of methyl (4-hydroxyphenyl)propynoate.
While its synthesis has been described, its performance in biological assays, such as those
evaluating anti-melanogenic, anti-inflammatory, antifungal, or cytotoxic effects, has not been
reported in the accessible literature. The primary application noted for a related compound,
methyl 3-(4-hydroxyphenyl)propionate, is as a nitrification inhibitor in agriculture.[10][11]
However, this is a structurally different molecule, and its activities cannot be extrapolated to the

propynoate derivative.

IV. Experimental Protocols
Tyrosinase Inhibition Assay

This protocol is a general representation based on commonly used methods for assessing

tyrosinase inhibition.

o Preparation of Reagents:
o Prepare a stock solution of mushroom tyrosinase in phosphate buffer (pH 6.8).
o Prepare a stock solution of L-tyrosine (substrate) in the same buffer.

o Prepare various concentrations of the test compound (methyl p-coumarate) and a positive

control (e.g., kojic acid).
e Assay Procedure:

o In a 96-well plate, add the test compound solution to each well.
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o Add the tyrosinase solution to each well and incubate at a controlled temperature (e.g.,
37°C) for a short period.

o Initiate the reaction by adding the L-tyrosine solution to each well.

o Measure the absorbance at a specific wavelength (e.g., 475 nm) at regular intervals to
monitor the formation of dopachrome.

o Data Analysis:

o Calculate the percentage of tyrosinase inhibition for each concentration of the test
compound compared to a control without the inhibitor.

o Determine the ICso value, which is the concentration of the inhibitor required to achieve
50% inhibition of the enzyme activity.

Cell Viability (MTT) Assay for Cytotoxicity

This is a generalized protocol for determining the cytotoxic effects of a compound on cultured
cells.

e Cell Culture:

o Culture the desired cancer cell line (e.g., B16 melanoma cells) in appropriate media and
conditions.

e Treatment:
o Seed the cells in a 96-well plate and allow them to adhere overnight.

o Treat the cells with various concentrations of the test compound (methyl p-coumarate) for
a specified duration (e.qg., 24, 48, or 72 hours).

e MTT Assay:

o Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each
well and incubate for a few hours. Living cells will reduce the yellow MTT to purple
formazan crystals.
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o Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate
reader.

o Data Analysis:

o Calculate the percentage of cell viability for each concentration of the test compound
relative to untreated control cells.

o Determine the ICso value, representing the concentration of the compound that causes a
50% reduction in cell viability.

V. Signhaling Pathway Diagrams
NF-kB and AP-1 Signaling Inhibition by Methyl p-
Coumarate
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Caption: Inhibition of NF-kB and AP-1 pathways by methyl p-coumarate.

Conclusion

Based on the currently available scientific literature, methyl p-coumarate is a compound with a
well-documented profile of biological activities, including anti-melanogenic, anti-inflammatory,
antifungal, and cytotoxic effects. The quantitative data and understanding of its mechanisms of
action make it a viable candidate for further investigation in drug development.
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Conversely, methyl (4-hydroxyphenyl)propynoate remains a largely uncharacterized
molecule in terms of its biological performance. The absence of experimental data prevents a
meaningful comparison with methyl p-coumarate. Future research is required to elucidate the
biological properties of methyl (4-hydroxyphenyl)propynoate and to determine if its unique
chemical structure translates into valuable therapeutic activities. Researchers are encouraged
to investigate this data gap to fully understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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